Cas no 2138013-48-4 (5-(2-methoxyacetyl)spiro2.4heptan-4-one)

• Product Name: 5-(2-methoxyacetyl)spiro2.4heptan-4-one
• CAS No: 2138013-48-4
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 6232959
• PubChem ID: 165749959
• Update Time: 2025-11-01

5-(2-methoxyacetyl)spiro2.4heptan-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxyacetyl)spiro2.4heptan-4-one
• 2138013-48-4
• 5-(2-methoxyacetyl)spiro[2.4]heptan-4-one
• EN300-1127800

• Inchi： 1S/C10H14O3/c1-13-6-8(11)7-2-3-10(4-5-10)9(7)12/h7H,2-6H2,1H3
• InChI Key： YUZRKGPGGIJKMG-UHFFFAOYSA-N
• SMILES： O=C1C(C(COC)=O)CCC21CC2

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.4Ų

Additional information on 5-(2-methoxyacetyl)spiro2.4heptan-4-one

Exploring the Unique Properties and Applications of 5-(2-methoxyacetyl)spiro[2.4]heptan-4-one (CAS No. 2138013-48-4)

In the ever-evolving landscape of organic chemistry, 5-(2-methoxyacetyl)spiro[2.4]heptan-4-one (CAS No. 2138013-48-4) has emerged as a compound of significant interest due to its distinctive spirocyclic structure and versatile reactivity. This molecule, characterized by its methoxyacetyl functional group and spiro[2.4]heptane backbone, offers a unique platform for synthetic modifications and potential applications in pharmaceuticals, agrochemicals, and materials science. Researchers and industry professionals are increasingly drawn to its molecular architecture, which combines rigidity with functional flexibility, making it a valuable intermediate in complex synthetic routes.

The spirocyclic motif in 5-(2-methoxyacetyl)spiro[2.4]heptan-4-one is particularly noteworthy, as it introduces steric constraints that can influence the compound's stereoelectronic properties. This feature is highly sought after in drug discovery, where conformational control often correlates with biological activity. Recent studies highlight the growing demand for spirocyclic compounds in medicinal chemistry, driven by their ability to mimic natural product scaffolds and enhance target selectivity. As such, this compound aligns with current trends favoring three-dimensional molecular frameworks over flat aromatic systems.

From a synthetic perspective, the methoxyacetyl side chain in CAS No. 2138013-48-4 provides an accessible handle for further derivatization. This reactivity is pivotal for constructing hybrid molecules or multifunctional intermediates, addressing the pharmaceutical industry's need for modular synthetic approaches. The compound's ketone functionality also enables participation in diverse reactions, such as reductive amination or nucleophilic additions, expanding its utility in parallel synthesis workflows. These attributes resonate with the broader shift toward fragment-based drug design and click chemistry methodologies.

Beyond pharmaceuticals, 5-(2-methoxyacetyl)spiro[2.4]heptan-4-one holds promise in materials science, where its structural anisotropy could contribute to the development of advanced polymers or liquid crystals. The compound's ability to impart chirality and thermal stability makes it a candidate for designing functional materials with tailored properties. This aligns with global research priorities in green chemistry and sustainable material innovation, as industries seek bio-compatible alternatives to conventional petrochemical-derived compounds.

Analytical characterization of CAS No. 2138013-48-4 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography to confirm its stereochemical purity and molecular conformation. These quality control measures are critical given the compound's potential role in high-value applications. Furthermore, computational studies leveraging molecular docking or DFT calculations can predict its interactions with biological targets or material matrices, accelerating its adoption in R&D pipelines.

As the scientific community continues to explore spirocyclic derivatives, 5-(2-methoxyacetyl)spiro[2.4]heptan-4-one stands out for its balanced combination of synthetic accessibility and structural complexity. Its relevance to contemporary challenges—such as designing CNS-active compounds with improved blood-brain barrier penetration or developing eco-friendly catalysts—positions it as a molecule worthy of deeper investigation. With patent landscapes increasingly covering spirocyclic chemotypes, this compound may soon feature in next-generation therapeutics or specialty chemicals.